Cas no 1396859-60-1 (6-[4-(benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine)

• Product Name: 6-[4-(benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine
• CAS No: 1396859-60-1
• MF: C₁₉H₂₀N₆O₂S
• MW: 396.466101646423
• CID: 5364858
• PubChem ID: 71800216
• Update Time: 2025-06-12

6-[4-(benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-(phenylsulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyrimidin-4-amine
• AKOS024551487
• 1396859-60-1
• VU0545644-1
• F6363-0930
• 6-[4-(benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine
• 6-[4-(benzenesulfonyl)piperazin-1-yl]-N-pyridin-2-ylpyrimidin-4-amine

• Inchi： 1S/C19H20N6O2S/c26-28(27,16-6-2-1-3-7-16)25-12-10-24(11-13-25)19-14-18(21-15-22-19)23-17-8-4-5-9-20-17/h1-9,14-15H,10-13H2,(H,20,21,22,23)
• InChI Key： NDWOBIOLSITEQA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C2C=C(NC3C=CC=CN=3)N=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 396.13684508g/mol
• Monoisotopic Mass: 396.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.7Ų

Additional information on 6-[4-(benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine

Comprehensive Overview of 6-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine (CAS No. 1396859-60-1)

6-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine (CAS No. 1396859-60-1) is a sophisticated small molecule compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique piperazine and pyrimidine core structures, is often explored for its potential applications in kinase inhibition and targeted therapy. Researchers are particularly interested in its molecular interactions and binding affinity with various biological targets, making it a subject of ongoing studies in cancer research and inflammatory diseases.

The structural complexity of 6-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine highlights its potential as a scaffold for drug development. The presence of a benzenesulfonyl group and a pyridinyl moiety enhances its ability to interact with enzyme active sites, which is crucial for modulating cellular signaling pathways. Recent trends in AI-driven drug design have further amplified interest in such compounds, as computational models predict their efficacy in high-throughput screening and virtual ligand docking.

In the context of user-searched topics, this compound aligns with growing inquiries about precision medicine and personalized therapeutics. Questions like "How do small molecules target specific proteins?" or "What are the latest advancements in kinase inhibitors?" are frequently encountered in scientific forums and search engine queries. The mechanistic insights provided by 6-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine offer valuable answers to these questions, bridging the gap between theoretical research and clinical applications.

From a synthetic chemistry perspective, the compound's CAS No. 1396859-60-1 serves as a critical identifier for patent literature and regulatory documentation. Its structure-activity relationship (SAR) is frequently analyzed to optimize bioavailability and pharmacokinetic properties. Given the rising demand for novel therapeutic agents, this compound exemplifies the intersection of chemical innovation and biomedical relevance.

Furthermore, the integration of machine learning in compound optimization has propelled studies on 6-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine. Searches for "AI in drug discovery 2024" or "emerging kinase inhibitors" often lead to discussions about its potential. The compound's multi-target capabilities and low toxicity profile (as suggested by preliminary data) make it a promising candidate for next-generation therapeutics.

In summary, 6-[4-(Benzenesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine (CAS No. 1396859-60-1) represents a cutting-edge example of how rational drug design can address unmet medical needs. Its relevance to hot topics in biopharma and computational chemistry ensures its continued prominence in both academic research and industry pipelines.